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Compound of Interest

5-Formyl-2-methoxypheny!
Compound Name:
Acetate

Cat. No.: B119829

This guide provides a comprehensive overview of 5-Formyl-2-methoxyphenyl Acetate, a key
chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document delves into the compound's fundamental properties, synthesis,
and applications, underpinned by established scientific principles and methodologies.

Introduction

5-Formyl-2-methoxyphenyl Acetate, also known by synonyms such as 3-Acetoxy-4-
methoxybenzaldehyde and O-Acetyl Isovanillin, is an aromatic aldehyde that serves as a
valuable building block in organic synthesis.[1][2] Its structure, featuring an acetylated phenaol,
a methoxy group, and a formyl group, provides a unique combination of reactive sites, making
it a versatile precursor for a wide range of more complex molecules. This guide will explore the
essential characteristics of this compound, offering both theoretical insights and practical
guidance for its use in a laboratory setting.

Part 1: Core Chemical and Physical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective application in research and development.

Structural and Molecular Data

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b119829?utm_src=pdf-interest
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://cymitquimica.com/products/3B-A2946/5-formyl-2-methoxyphenyl-acetate/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxyphenyl-Acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5-Formyl-2-methoxyphenyl Acetate is characterized by the following identifiers and
molecular properties:

Property Value Source(s)

(5-formyl-2-methoxyphenyl)

IUPAC Name [2]
acetate

CAS Number 881-57-2 [1][2]

Molecular Formula C10H1004 [11[2]

Molecular Weight 194.19 g/mol [11121[3]

, CC(=0)OC1=C(C=CC(=C1)C=

Canonical SMILES [2]
0)ocC
ZVPGTXIXZIXWGR-

InChl Key [21[3]

UHFFFAOYSA-N

Physicochemical Properties

The bulk properties of 5-Formyl-2-methoxyphenyl Acetate are summarized below, providing
crucial information for handling, storage, and reaction setup.

Property Value Source(s)

White to Orange to Green
Appearance [11[4115]
powder to crystal

85.0t0 89.0 °C (87 °C

Melting Point [41[5][6]

reference)
. _ 293°C at 760 mmHg

Boiling Point i
(Predicted)

Purity >98.0% (GC) [1][4][5][6]
Inert atmosphere, 2-8°C is

Storage [5]
recommended
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Part 2: Synthesis and Spectroscopic
Characterization

The synthesis of 5-Formyl-2-methoxyphenyl Acetate is a critical aspect of its utility. This
section outlines a common synthetic protocol and discusses the expected spectroscopic data
for structural verification.

Synthetic Protocol: Acetylation of Vanillin

A prevalent method for the synthesis of the related compound, O-Acetylvanillin, involves the
acetylation of vanillin.[7][8] This straightforward esterification can be adapted and is
conceptually similar to the synthesis of 5-Formyl-2-methoxyphenyl Acetate's isomers. The
following is a representative protocol.

Objective: To synthesize vanillin acetate via base-catalyzed acetylation of vanillin.

Materials:

Vanillin (3.2 mmol)

Dichloromethane (DCM) (5-6 mL)

Acetic anhydride (3.84 mmol)

Dry pyridine (3.84 mmol)

Crushed ice

Deionized water

95% Ethanol (for recrystallization)

Equipment:

¢ Round-bottom flask

e Magnetic stirrer and stir bar
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e Separatory funnel

e Rotary evaporator

Procedure:

Under anhydrous conditions, dissolve vanillin (3.2 mmol) in 5-6 mL of dichloromethane in a
round-bottom flask.[8][9]

 To this solution, add acetic anhydride (3.84 mmol) and dry pyridine (3.84 mmol).[8][9]
« Stir the reaction mixture at room temperature for 3-4 hours.[8][9]

» Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a 1:1
Hexane:Ethyl acetate mobile phase.[9]

» Upon completion, evaporate the dichloromethane using a rotary evaporator.[8][9]

e Pour the resulting mixture onto crushed ice, which will cause the product to precipitate.[8][9]
« Filter the precipitate and wash it with deionized water.[8][9]

e Dry the precipitate and recrystallize from 95% ethanol for purification.[3][9]

Workflow Diagram:
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Caption: Workflow for the synthesis of vanillin acetate.
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Spectroscopic Data

While detailed spectral data from a single source is not readily available, commercial suppliers
confirm the structure via NMR.[4][5] For the related O-Acetylvanillin, the acetylation is
confirmed by a carbonyl peak in the IR spectrum around 1695 cm~* and the resonance of
methyl protons at approximately 2.29 ppm in *H-NMR.[9] Similar characteristic peaks would be
expected for 5-Formyl-2-methoxyphenyl Acetate. Mass spectrometry data for 5-Formyl-2-
methoxyphenyl Acetate predicts a monoisotopic mass of 194.0579 Da.[2][10]

Part 3: Applications in Research and Development

5-Formyl-2-methoxyphenyl Acetate is classified as a building block, primarily used in the
synthesis of more complex molecules.[1][5]

Role in Organic Synthesis

Its utility stems from the reactivity of the aldehyde group, which can undergo a variety of
transformations. For instance, it can be a substrate in reactions such as:

» Rieche formylation: A process to introduce a formyl group onto an aromatic ring.[11]

o Knoevenagel condensation: A reaction of an aldehyde or ketone with an active methylene
compound to produce a new carbon-carbon double bond.[11]

These reactions are fundamental in medicinal chemistry and materials science for constructing
complex molecular scaffolds.

Intermediate in Drug Discovery

Vanillin and its derivatives are valuable intermediates in the synthesis of pharmaceuticals.[12]
For example, vanillin is a precursor for compounds like papaverine and trimethoprim.[12] By
extension, functionalized derivatives like 5-Formyl-2-methoxyphenyl Acetate serve as
important starting materials in the development of novel therapeutic agents. Its structure is a
component in the synthesis of various biologically active compounds, including those with
potential antimicrobial properties.[9][12] The strategic modification of the vanillin scaffold is a
key approach in enhancing the pharmacological activity of new drug candidates.[12]

Logical Relationship Diagram:
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Caption: Role of the compound in synthesis and drug development.

Part 4: Safety and Handling

Proper handling of all chemical reagents is essential for laboratory safety.

Hazard Identification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 5-Formyl-2-methoxyphenyl Acetate is classified with the following hazards:[2]

e H315: Causes skin irritation.[2][4]
e H319: Causes serious eye irritation.[2][4]

The signal word associated with this compound is "Warning".[2][4]

Recommended Precautionary Measures

When handling 5-Formyl-2-methoxyphenyl Acetate, the following precautionary statements
should be observed:[2][4]

P264: Wash skin thoroughly after handling.[2][4]

» P280: Wear protective gloves/eye protection/face protection.[2][4]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[2][4]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

» P362 + P364: Take off contaminated clothing and wash it before reuse.[2][4]
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Conclusion

5-Formyl-2-methoxyphenyl Acetate is a versatile and valuable chemical intermediate with
well-defined properties. Its utility as a building block in organic synthesis, particularly in the
context of drug discovery and development, is significant. This guide has provided a detailed
overview of its core properties, a representative synthetic protocol, key applications, and
essential safety information to support its effective and safe use by researchers and scientists
in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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